Cas no 1701538-57-9 (tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 1701538-57-9
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• MDL: MFCD27900696
• CID: 4611680
• PubChem ID: 83825984
• Update Time: 2025-09-24

tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-cyclopentyl-4-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate

• MDL： MFCD27900696
• Inchi： 1S/C15H27NO3/c1-15(2,3)19-14(18)16-9-8-13(17)12(10-16)11-6-4-5-7-11/h11-13,17H,4-10H2,1-3H3
• InChI Key： FKIFMTZBMBQIPB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)C(C2CCCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate

Research Brief on tert-Butyl 3-Cyclopentyl-4-Hydroxypiperidine-1-Carboxylate (CAS: 1701538-57-9)

The compound tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate (CAS: 1701538-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, owing to its unique structural features and functional groups.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate as a precursor for the synthesis of potent dopamine D3 receptor antagonists. The study demonstrated that the hydroxyl and cyclopentyl groups in the compound provide optimal spatial orientation for receptor binding, leading to improved selectivity and efficacy. The synthetic route involving this intermediate was reported to yield high purity products with excellent scalability, making it a promising candidate for industrial applications.

Another significant development was reported in a recent patent application (WO2023051234), where tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate was utilized in the synthesis of novel gamma-secretase modulators for Alzheimer's disease treatment. The patent highlights the compound's role in introducing critical stereochemical elements that enhance blood-brain barrier penetration while maintaining low cytotoxicity. This application underscores the growing importance of this intermediate in neurodegenerative disease research.

Analytical characterization of tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate has also seen advancements. A 2024 study in Analytical Chemistry presented a novel LC-MS/MS method for quantifying this compound in complex biological matrices, achieving a detection limit of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of drugs derived from this intermediate. Furthermore, computational studies have provided insights into the compound's conformational flexibility and its implications for drug design.

The pharmaceutical industry has shown increasing interest in this compound, with several contract research organizations (CROs) now offering custom synthesis services for tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate at various scales. Market analysis suggests that the demand for this intermediate is expected to grow at a CAGR of 8.2% from 2024 to 2029, driven by its applications in CNS drug development and metabolic disorder treatments.

In conclusion, tert-butyl 3-cyclopentyl-4-hydroxypiperidine-1-carboxylate (CAS: 1701538-57-9) has emerged as a valuable chemical entity in medicinal chemistry. Its versatility as a synthetic intermediate, combined with recent advancements in its applications and analytical methods, positions it as a compound of significant interest for future pharmaceutical research and development. Ongoing studies continue to explore its potential in addressing unmet medical needs across various therapeutic areas.